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Compound of Interest

Compound Name: 7-Methoxy-1,4-benzothiazin-3-one

Cat. No.: B184911

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 7-
Methoxy-1,4-benzothiazin-3-one, a compound of interest in chemical and pharmaceutical
research. The data presented is compiled from publicly available chemical databases.

Core Molecular Data

The fundamental molecular characteristics of 7-Methoxy-1,4-benzothiazin-3-one are essential
for a wide range of applications, from analytical method development to computational
modeling. The key quantitative data for this compound are summarized below.

Property Value Reference
Molecular Formula CoHsNO:2S [11[2]
Molecular Weight 195.24 g/mol [2]
Monoisotopic Mass 195.0354 Da [1]

CAS Number 22726-30-3 [2][3]

Experimental Protocols

The determination of a compound's molecular weight is not typically described via an
"experimental protocol” in the same manner as a synthetic or analytical procedure. Instead, it is
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calculated based on the molecular formula, which is determined through methods such as:

e Mass Spectrometry: This technigue measures the mass-to-charge ratio of ions to determine
the exact mass of a molecule, allowing for the confirmation of its elemental composition and

monoisotopic mass.

o Elemental Analysis: This method determines the percentage composition of elements (like
carbon, hydrogen, nitrogen, and sulfur) in a sample, which helps in establishing the empirical
and molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structure
elucidation, *H and 3C NMR can confirm the number of hydrogen and carbon atoms,
respectively, thus validating the molecular formula.

A detailed protocol for any of these advanced analytical techniques is extensive and dependent
on the specific instrumentation used. Researchers should consult standard analytical chemistry
textbooks or instrument-specific manuals for comprehensive methodologies.

Data Relationship Visualization

To clarify the logical flow from chemical identity to its fundamental properties, the following
diagram illustrates the relationship between the compound's name, its derived molecular
formula, and the resulting molecular weight.

Compound Identity Structural Information Calculated Property

- Determines Molecular Formula: Molecular Weight:
- - - -3~ T
7-Methoxy-1,4-benzothiazin-3-one CoHsNO2S 195.24 g/mol

Click to download full resolution via product page

Figure 1: Derivation of Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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